Cas no 1008-22-6 (octahydro-2H-Quinolizine-4-methanol)

• Product Name: octahydro-2H-Quinolizine-4-methanol
• CAS No: 1008-22-6
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 156192
• PubChem ID: 71434403
• Update Time: 2025-04-19

octahydro-2H-Quinolizine-4-methanol Chemical and Physical Properties

Names and Identifiers

• octahydro-2H-Quinolizine-4-methanol
• 2H-Quinolizine-4-methanol,octahydro-
• 4-Lupinine
• Octahydroquinolizine-4-methanol
• Quinolizine-4-methanol,octahydro- (6CI,7CI)
• 1008-22-6
• 2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-4-ylmethanol

• Inchi： 1S/C10H19NO/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h9-10,12H,1-8H2
• InChI Key： MBTIHXNFYQBMOW-UHFFFAOYSA-N
• SMILES： OCC1CCCC2CCCCN21

Computed Properties

• Exact Mass: 169.146664g/mol
• Monoisotopic Mass: 169.146664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.26g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 23.5Ų